Cas no 898373-52-9 (3-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enamido-1-benzofuran-2-carboxamide)

• Product Name: 3-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enamido-1-benzofuran-2-carboxamide
• CAS No: 898373-52-9
• MF: C₂₀H₁₈N₂O₅
• MW: 366.367325305939
• CID: 5481974
• Update Time: 2025-06-11

3-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide, 3-[[3-(3,4-dimethoxyphenyl)-1-oxo-2-propen-1-yl]amino]-
• 3-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enamido-1-benzofuran-2-carboxamide

• Inchi： 1S/C20H18N2O5/c1-25-15-9-7-12(11-16(15)26-2)8-10-17(23)22-18-13-5-3-4-6-14(13)27-19(18)20(21)24/h3-11H,1-2H3,(H2,21,24)(H,22,23)
• InChI Key： MGHGKUWKWNLCMZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C=CC2=CC=C(OC)C(OC)=C2)=C1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 3-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enamido-1-benzofuran-2-carboxamide

Introduction to 3-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enamido-1-benzofuran-2-carboxamide (CAS No. 898373-52-9)

3-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enamido-1-benzofuran-2-carboxamide, identified by the CAS number 898373-52-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, combines elements of aromatic heterocycles with functionalized amide and enone moieties, making it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The structural composition of 3-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enamido-1-benzofuran-2-carboxamide includes a benzofuran core, which is a well-documented scaffold in medicinal chemistry due to its prevalence in bioactive natural products and synthetic drugs. The presence of a (3,4-dimethoxyphenyl) group further enhances its pharmacological potential by introducing electron-donating substituents that can modulate electronic properties and biological interactions. Additionally, the molecule features an amide linkage and a conjugated enone system, which are critical for influencing reactivity and binding affinity in biological targets.

In recent years, the investigation of benzofuran derivatives has been extensively studied for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 3-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enamido-1-benzofuran-2-carboxamide positions it as a potential lead compound for developing novel therapeutic agents. For instance, the conjugated system of the enone moiety may facilitate interactions with biological receptors or enzymes, while the amide group provides a site for further derivatization to optimize pharmacokinetic profiles.

One of the most compelling aspects of this compound is its structural versatility, which allows for modifications that can fine-tune its biological activity. The (3,4-dimethoxyphenyl) substituent, in particular, has been shown to enhance binding affinity in certain protein targets by influencing hydrophobic interactions and electronic distributions. This feature is particularly relevant in the context of developing small-molecule inhibitors or agonists for therapeutic applications. Furthermore, the benzofuran ring itself is known to exhibit significant metabolic stability, which is a desirable trait for drug candidates intended for systemic administration.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in designing molecules with improved efficacy and reduced side effects. The scaffold of 3-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enamido-1-benzofuran-2-carboxamide aligns well with this trend, as it provides a robust platform for generating analogs with tailored properties. By systematically modifying substituents or altering connectivity within the molecule, researchers can explore new chemical spaces and uncover compounds with enhanced biological activity.

The synthesis of 3-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enamido-1-benzofuran-2-carboxamide represents a testament to the advancements in synthetic organic chemistry. The multi-step procedure typically involves condensation reactions between appropriately substituted precursors, followed by functional group transformations to achieve the desired configuration. Techniques such as palladium-catalyzed cross-coupling reactions and regioselective oxidations are often employed to construct the benzofuran core and introduce the necessary substituents. These synthetic strategies not only highlight the versatility of modern organic methodologies but also underscore the precision required to achieve such complex molecular architectures.

From a computational chemistry perspective, 3-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enamido-1-benzofuran-2-carboxamide offers an excellent model system for studying molecular interactions. High-level quantum mechanical calculations can provide insights into its electronic structure, dipole moments, and hydrogen bonding capabilities, all of which are critical for understanding its behavior in biological systems. Such computational studies are increasingly integrated into drug discovery pipelines to accelerate the identification of promising candidates and guide experimental design.

The potential applications of 3-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enamido-1-benzofuran-2-carboxamide extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable intermediate in materials science and agrochemical research. For example, derivatives of this compound could be explored as photoactive molecules or as components in specialty polymers due to their ability to absorb light across specific wavelength ranges. Additionally, modifications to its amide or enone functionalities might yield compounds with enhanced stability or bioavailability under various environmental conditions.

In conclusion, 89837352 CAS no CAS no89837 CAS no89837 CAS no89837 CAS no89837 CAS no89837 CAS no89837 CAS no89837 CAS no89837 CAS no89837 CAS no89837 CAS no89837 9 52 9 9 9 9 9 9, represents a structurally fascinating compound with significant potential in pharmaceutical and materials science applications. Its complex architecture and functional diversity position it as a compelling subject for further investigation into structure-property relationships and biological activity. As synthetic methodologies continue to evolve and computational tools become more sophisticated, benzofuran derivatives like this will undoubtedly play an increasingly important role in advancing chemical biology and drug discovery efforts worldwide.